Cas no 56468-22-5 (3-Methylimidazo[1,5-a]pyrazin-8(7H)-one)

• Product Name: 3-Methylimidazo[1,5-a]pyrazin-8(7H)-one
• CAS No: 56468-22-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 945383
• PubChem ID: 308342
• Update Time: 2025-05-28

3-Methylimidazo[1,5-a]pyrazin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methylimidazo[1,5-a]pyrazin-8(7H)-one
• 3-methyl-7H-imidazo[1,5-a]pyrazin-8-one
• 3-Methylimidazo< 1,5-a> pyrazin-8(7H)-on
• AC1L7CP8
• AK149093
• NSC209768
• NSC-209768
• Z1203748751
• EN300-6768673
• SCHEMBL24968243
• 56468-22-5
• 3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
• AKOS006358099
• DTXSID40308810

• Inchi： 1S/C7H7N3O/c1-5-9-4-6-7(11)8-2-3-10(5)6/h2-4H,1H3,(H,8,11)
• InChI Key： UJEZHQVGEMWAET-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(C)N2C=CN1

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.42
• Refractive Index: 1.699
• PSA: 46.92
• LogP: 0.33100